Cas no 67304-52-3 (2-(dodecylsulfanyl)-8-hydroxynaphthalene-1,4-dione)

• Product Name: 2-(dodecylsulfanyl)-8-hydroxynaphthalene-1,4-dione
• CAS No: 67304-52-3
• MF: C₂₂H₃₀O₃S
• MW: 374.53680562973
• CID: 965786
• PubChem ID: 323564
• Update Time: 2025-04-19

2-(dodecylsulfanyl)-8-hydroxynaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(dodecylsulfanyl)-8-hydroxynaphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-(dodecylthio)-8-hydroxy-
• 2-dodecylsulfanyl-8-hydroxynaphthalene-1,4-dione
• 1, 2-(dodecylthio)-8-hydroxy-
• NSC284687
• 67304-52-3
• NSC-284687
• DTXSID00314513
• DS-004064
• 2-Dodecylsulfanyl-8-hydroxy-naphthalene-1,4-dione

• Inchi： 1S/C22H30O3S/c1-2-3-4-5-6-7-8-9-10-11-15-26-20-16-19(24)17-13-12-14-18(23)21(17)22(20)25/h12-14,16,23H,2-11,15H2,1H3
• InChI Key： CFBVOOTVWMWBLT-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=C(C=2C1=O)O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 374.1917
• Monoisotopic Mass: 374.19156599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones